Cas no 2172523-32-7 (5-fluoro-7-methyl-3-sulfanyl-2,3-dihydro-1H-indol-2-one)

• Product Name: 5-fluoro-7-methyl-3-sulfanyl-2,3-dihydro-1H-indol-2-one
• CAS No: 2172523-32-7
• MF: C₉H₈FNOS
• MW: 197.22932434082
• CID: 6425693
• PubChem ID: 165506722
• Update Time: 2025-10-11

5-fluoro-7-methyl-3-sulfanyl-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-7-methyl-3-sulfanyl-2,3-dihydro-1H-indol-2-one
• EN300-1289242
• 2172523-32-7

• Inchi： 1S/C9H8FNOS/c1-4-2-5(10)3-6-7(4)11-9(12)8(6)13/h2-3,8,13H,1H3,(H,11,12)
• InChI Key： XIHRXZZZUFGHLB-UHFFFAOYSA-N
• SMILES： SC1C(NC2C(C)=CC(=CC1=2)F)=O

Computed Properties

• Exact Mass: 197.03106321g/mol
• Monoisotopic Mass: 197.03106321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.1Ų

Additional information on 5-fluoro-7-methyl-3-sulfanyl-2,3-dihydro-1H-indol-2-one

Introduction to 5-fluoro-7-methyl-3-sulfanyl-2,3-dihydro-1H-indol-2-one (CAS No. 2172523-32-7)

5-fluoro-7-methyl-3-sulfanyl-2,3-dihydro-1H-indol-2-one is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2172523-32-7, belongs to the indole derivative class, which is well-known for its broad spectrum of biological activities. The presence of a fluoro substituent, a methyl group, and a sulfanyl moiety at specific positions in its molecular framework imparts distinct chemical and pharmacological properties, making it a promising candidate for further exploration in drug discovery and development.

The indole core of 5-fluoro-7-methyl-3-sulfanyl-2,3-dihydro-1H-indol-2-one is a privileged scaffold that has been extensively studied for its potential therapeutic applications. Indole derivatives are known to exhibit diverse biological functions, including antimicrobial, anti-inflammatory, and anticancer activities. The introduction of fluorine at the 5-position of the indole ring enhances the metabolic stability and binding affinity of the molecule, which are critical factors in drug design. Additionally, the methyl group at the 7-position and the sulfanyl group at the 3-position contribute to the compound's overall pharmacophore, influencing its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the structural features that contribute to the biological activity of 5-fluoro-7-methyl-3-sulfanyl-2,3-dihydro-1H-indol-2-one. Studies have shown that the fluorine atom can participate in hydrophobic interactions and π-stacking with aromatic residues in protein binding pockets, thereby enhancing binding affinity. The methyl group at position 7 can engage in van der Waals interactions, further stabilizing the protein-ligand complex. Moreover, the sulfanyl group can form hydrogen bonds or participate in metal coordination interactions, depending on the biological target.

In the realm of medicinal chemistry, 5-fluoro-7-methyl-3-sulfanyl-2,3-dihydro-1H-indol-2-one has been investigated for its potential as an intermediate in synthesizing novel therapeutic agents. Its structural motif is reminiscent of several known bioactive compounds that have demonstrated efficacy in preclinical and clinical studies. For instance, fluorinated indole derivatives have been explored as kinase inhibitors due to their ability to modulate enzymatic activity through precise interactions with active site residues. The sulfanyl group also suggests possible applications in designing compounds that target sulfhydryl-rich enzymes or receptors.

The synthesis of 5-fluoro-7-methyl-3-sulfanyl-2,3-dihydro-1H-indol-2-one involves multi-step organic transformations that highlight the synthetic versatility of indole derivatives. Key synthetic strategies include fluorination reactions at the 5-position using palladium-catalyzed cross-coupling or electrophilic fluorinating agents. The introduction of the methyl group at position 7 can be achieved through alkylation reactions or by employing suitable methylating agents under controlled conditions. Finally, thiolation reactions are employed to incorporate the sulfanyl group at position 3. These synthetic approaches underscore the importance of carefully selecting reagents and reaction conditions to ensure high yield and purity.

From a pharmacological perspective, 5-fluoro-7-methyl-3-sulfanyl-2,3-dihydro-1H-indol-2-one has shown promise in several preclinical models. Initial studies have indicated that it may exhibit inhibitory effects on certain enzymes and receptors implicated in various diseases. For example, its structural features suggest potential activity against enzymes such as tyrosine kinases or cytochrome P450 isoforms, which are key targets in oncology and metabolism research. Additionally, its ability to interact with sulfhydryl-rich proteins may make it useful in developing treatments for neurological disorders characterized by oxidative stress.

The role of fluorine-containing compounds in modern drug discovery cannot be overstated. The unique electronic properties of fluorine allow it to modulate both hydrophobicity and metabolic stability of molecules. In the case of 5-fluoro-7-methyl-3-sulfanyl-2,3-dihydro-1H-indol-2-one, the fluorine atom likely contributes to improved oral bioavailability by enhancing lipophilicity while minimizing susceptibility to metabolic degradation. This balance is crucial for achieving therapeutic efficacy with minimal side effects.

Further research is needed to fully elucidate the pharmacological profile of 5-fluoro-7-methyl-3-sulfanyl -2 , 3 -dihydro -1 H -indol - 2 -one (CAS No. 2172523 -32 -7). Preclinical studies should focus on evaluating its efficacy against specific disease models and identifying potential adverse effects or drug-drug interactions. Additionally , structural modifications could be explored to optimize its pharmacokinetic properties and target specificity . Collaborative efforts between synthetic chemists , biochemists , and biologists will be essential in translating this promising compound into viable therapeutic options .

The growing interest in indole derivatives underscores their significance as a rich source of bioactive molecules . As research methodologies continue to evolve , new opportunities will arise for discovering novel compounds like *5-fluoro -7-methyl -3-sulfanyl - 2 , 3 -dihydro -1 H-indol - 2-one* . By leveraging advances in synthetic chemistry , computational biology , and high-throughput screening technologies , scientists can accelerate the development pipeline for next-generation pharmaceuticals . This compound exemplifies how strategic modifications to known scaffolds can yield innovative therapeutics with tailored biological activities .